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Cat. No.: B041135

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Methoxyethyl methanesulfonate, a member of the methanesulfonate ester class, is a
chemical compound of interest in various scientific disciplines, particularly in the context of
organic synthesis and toxicology. Its properties as an alkylating agent make it a subject of study
for its potential genotoxicity. This technical guide provides a comprehensive overview of the
chemical properties, structure, synthesis, reactivity, and biological activity of 2-Methoxyethyl
methanesulfonate, supplemented with detailed experimental protocols and visual diagrams to
facilitate understanding and application in a research setting.

Chemical Properties and Structure

2-Methoxyethyl methanesulfonate is a colorless to light yellow, clear liquid.[1][2] Its
fundamental chemical and physical properties are summarized in the tables below for easy
reference.
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Identifier Value

IUPAC Name 2-methoxyethyl methanesulfonate

Synonyms Methanesulfonic acid 2-methoxyethyl ester[1][2]
CAS Number 16427-44-4[3]

Molecular Formula C4H1004S[3]

SMILES COS(=0)(=0)0ccocC

INChl=1S/C4H1004S/c1-7-3-4-8-9(2,5)6/h3-
4H2,1-2H3

InChl

Physicochemical Properties

Property Value Source
Molecular Weight 154.18 g/mol [3]
Colorless to light yellow to light
Appearance o
orange clear liquid
Boiling Point 126 °C at 12 mmHg [1112]
Density 1.25 g/cm3 (at 20/20 °C) [1][2]
Refractive Index 1.43 [11[2]

B Soluble in water and various
Solubility _ [4]
organic solvents.

Synthesis and Purification

The synthesis of 2-Methoxyethyl methanesulfonate typically involves the reaction of 2-
methoxyethanol with methanesulfonyl chloride in the presence of a base to neutralize the
hydrochloric acid byproduct.

General Synthesis Workflow
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General Synthesis Workflow for 2-Methoxyethyl Methanesulfonate
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Caption: General workflow for the synthesis of 2-Methoxyethyl methanesulfonate.
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Detailed Experimental Protocol: Synthesis

This protocol is a representative example and may require optimization based on laboratory
conditions and desired scale.

e Reaction Setup: To a stirred solution of 2-methoxyethanol (1.0 equivalent) in anhydrous
dichloromethane (DCM) in a round-bottom flask under an inert atmosphere (e.g., nitrogen or
argon), add triethylamine (1.1 equivalents) at O °C (ice bath).

» Addition of Mesyl Chloride: Slowly add methanesulfonyl chloride (1.05 equivalents) dropwise
to the reaction mixture, ensuring the temperature is maintained at 0 °C.

e Reaction Monitoring: Stir the reaction mixture at 0 °C for 1-2 hours. The progress of the
reaction can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography
(GC).

e Quenching: Once the reaction is complete, slowly add cold water to quench the reaction.

o Workup: Transfer the mixture to a separatory funnel. Wash the organic layer sequentially
with cold 1 M HCI, saturated aqueous NaHCO3, and brine.

e Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate
(MgSO04), filter, and concentrate the solvent under reduced pressure using a rotary
evaporator.

 Purification: Purify the crude product by vacuum distillation to obtain pure 2-Methoxyethyl
methanesulfonate.

Reactivity and Stability
Reactivity

2-Methoxyethyl methanesulfonate is an alkylating agent due to the good leaving group
nature of the methanesulfonate (mesylate) group. It is incompatible with strong oxidizing
agents, strong acids, and strong bases.

Stability and Storage
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For optimal stability, 2-Methoxyethyl methanesulfonate should be stored in a cool, dark, and
dry place. It is recommended to store it at temperatures below 15°C. The compound is stable
under recommended storage conditions.

Biological Activity and Signaling Pathways

As a methanesulfonate ester, 2-Methoxyethyl methanesulfonate is considered a potential
genotoxic impurity (PGI). Its biological activity is primarily attributed to its ability to act as an
alkylating agent, specifically through DNA alkylation.

Mechanism of Action: DNA Alkylation

The primary mechanism of genotoxicity for alkyl methanesulfonates is the covalent modification
of DNA bases. This can lead to mutations and cell death if not repaired. The methoxyethyl
group is transferred to nucleophilic sites on DNA, such as the N7 position of guanine and the
N3 position of adenine.[5]

DNA Damage Response Pathway

The alkylation of DNA by agents like 2-Methoxyethyl methanesulfonate triggers the DNA
Damage Response (DDR) pathway. This complex signaling network is responsible for
detecting DNA lesions, signaling their presence, and promoting their repair.
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Simplified DNA Damage Response to Alkylation
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General GC-MS Workflow for 2-Methoxyethyl Methanesulfonate Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.tcichemicals.com/IN/en/p/M1446
https://www.tcichemicals.com/IN/en/p/M1446
https://www.tcichemicals.com/OP/en/p/M1446
https://www.tcichemicals.com/OP/en/p/M1446
https://www.scbt.com/p/2-methoxyethyl-methanesulfonate-16427-44-4
https://www.solubilityofthings.com/methyl-methanesulfonate
https://www.selleckchem.com/products/methyl-methanesulfonate.html
https://www.benchchem.com/product/b041135#2-methoxyethyl-methanesulfonate-chemical-properties-and-structure
https://www.benchchem.com/product/b041135#2-methoxyethyl-methanesulfonate-chemical-properties-and-structure
https://www.benchchem.com/product/b041135#2-methoxyethyl-methanesulfonate-chemical-properties-and-structure
https://www.benchchem.com/product/b041135#2-methoxyethyl-methanesulfonate-chemical-properties-and-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b041135?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041135?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

